Methyl 3-(3-hydroxyazetidin-1-yl)benzoate

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: methyl 3-(3-hydroxyazetidin-1-yl)benzoate
• InChI: InChI=1S/C11H13NO3/c1-15-11(14)8-3-2-4-9(5-8)12-6-10(13)7-12/h2-5,10,13H,6-7H2,1H3
• InChI Key: LJGUZOZHVMXVEC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)N2CC(C2)O

Description

Methyl 3-(3-hydroxyazetidin-1-yl)benzoate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-iodobenzoate (4.5 g, 17.2 mmol) in DMSO (30 mL) was added 3-azetidin-3-ol hydrogen chloride salt (1.3 g, 11.8 mmol), Cs2CO3 (9.5 g, 29.2 mmol), CuI (446 mg, 2.3 mmol) and L-proline (540 mg, 4.7 mmol) and then the mixture was heated at 90° C. for 18 h under argon atmosphere. The solution was diluted with EA and water and the organic layer was washed with brine three times, concentrated under reduced pressure and purified by CC (PE/EA=2:1) to give compound 3a (1.6 g, 66%) as a yellow solid.